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Compound of Interest

1-Bromo-2-chloro-4-fluoro-5-
Compound Name:

nitrobenzene

Cat. No.: B170850

An In-depth Technical Guide on 1-Bromo-2-chloro-4-fluoro-5-nitrobenzene

This technical guide provides a comprehensive overview of the molecular structure, properties,
and key experimental data for 1-Bromo-2-chloro-4-fluoro-5-nitrobenzene, a halogenated
aromatic compound of interest to researchers in synthetic chemistry and drug development.

Chemical Identity and Properties

1-Bromo-2-chloro-4-fluoro-5-nitrobenzene is a polysubstituted benzene derivative. Its
chemical identity and computed physical properties are summarized below.
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Identifier Value

IUPAC Name 1-bromo-2-chloro-4-fluoro-5-nitrobenzene[1]
CAS Number 111010-08-3[1]

Molecular Formula CeH2BrCIFNO2[1]

Molecular Weight 254.44 g/mol [1]

C1=C(C(=CC(=C1Br)CI)F)--INVALID-LINK--[O-]
[1]

Canonical SMILES

INChl=1S/C6H2BrCIFNO2/c7-3-1-

inchl 6(10(11)12)5(9)2-4(3)8/h1-2H[1]
InChlKey YVDJBLFLBBBGMD-UHFFFAOYSA-N[1]
Computed Property Value

Monoisotopic Mass 252.89415 Da[1]

Topological Polar Surface Area 45.8 A7[1]

Heavy Atom Count 12[2]

Complexity 189[1]

Molecular Structure Visualization

The two-dimensional structure of 1-Bromo-2-chloro-4-fluoro-5-nitrobenzene, illustrating the
substitution pattern on the benzene ring, is depicted below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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